Cas no 2227733-09-5 (4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol)
4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol
- 2227733-09-5
- EN300-1821544
- 4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol
-
- Inchi: 1S/C10H15NO3/c1-2-14-10-5-7(9(13)6-11)3-4-8(10)12/h3-5,9,12-13H,2,6,11H2,1H3/t9-/m1/s1
- InChI Key: PKHCCYSUTPFTMT-SECBINFHSA-N
- SMILES: O[C@H](CN)C1C=CC(=C(C=1)OCC)O
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 75.7Ų
4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821544-0.05g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 0.05g |
$1368.0 | 2023-09-19 | ||
| Enamine | EN300-1821544-0.1g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 0.1g |
$1433.0 | 2023-09-19 | ||
| Enamine | EN300-1821544-0.25g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 0.25g |
$1498.0 | 2023-09-19 | ||
| Enamine | EN300-1821544-0.5g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 0.5g |
$1563.0 | 2023-09-19 | ||
| Enamine | EN300-1821544-1.0g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 1g |
$1629.0 | 2023-05-23 | ||
| Enamine | EN300-1821544-2.5g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 2.5g |
$3191.0 | 2023-09-19 | ||
| Enamine | EN300-1821544-5.0g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 5g |
$4722.0 | 2023-05-23 | ||
| Enamine | EN300-1821544-10.0g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 10g |
$7004.0 | 2023-05-23 | ||
| Enamine | EN300-1821544-1g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 1g |
$1629.0 | 2023-09-19 | ||
| Enamine | EN300-1821544-5g |
4-[(1S)-2-amino-1-hydroxyethyl]-2-ethoxyphenol |
2227733-09-5 | 5g |
$4722.0 | 2023-09-19 |
4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol
4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol (CAS No. 2227733-09-5): A Comprehensive Overview
4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol (CAS No. 2227733-09-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent research developments surrounding this compound.
The chemical structure of 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol is composed of a phenolic ring with an ethoxy substituent at the 2-position and a chiral amino alcohol moiety at the 4-position. The presence of the chiral center (1S) imparts specific stereochemical properties that are crucial for its biological activity. The amino and hydroxy groups contribute to the compound's ability to form hydrogen bonds, which can enhance its interactions with biological targets.
Recent studies have focused on the pharmacological properties of 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol. One notable area of research is its potential as an antioxidant agent. Antioxidants play a vital role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. In vitro studies have demonstrated that this compound exhibits potent antioxidant activity, as measured by its ability to scavenge reactive oxygen species (ROS).
Another significant area of investigation is the compound's anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Preclinical studies have shown that 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions.
The mechanism of action of 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol is not yet fully understood, but several hypotheses have been proposed. One theory suggests that the compound may act by modulating signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation. Additionally, the compound may interact with specific enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of inflammatory mediators.
In terms of pharmacokinetics, preliminary studies indicate that 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound undergoes metabolism primarily in the liver, with metabolites being excreted via urine and feces. These pharmacokinetic characteristics suggest that it may be suitable for oral administration.
The safety profile of 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further safety studies are necessary to ensure its long-term safety and efficacy in humans.
Several ongoing clinical trials are currently investigating the therapeutic potential of 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol for various conditions. For example, Phase I trials are evaluating its safety and pharmacokinetics in healthy volunteers, while Phase II trials are assessing its efficacy in patients with inflammatory diseases such as rheumatoid arthritis and Crohn's disease. These trials are expected to provide valuable insights into the clinical utility of this compound.
In conclusion, 4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol (CAS No. 2227733-09-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from ongoing studies become available, it is anticipated that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatment strategies.
2227733-09-5 (4-(1S)-2-amino-1-hydroxyethyl-2-ethoxyphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)